Cas no 79808-98-3 (Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)-)

Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)- structure
79808-98-3 structure
Product Name:Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)-
CAS No:79808-98-3
MF:C18H24NO5
MW:334.386865615845
CID:563480
PubChem ID:133280
Update Time:2025-04-19

Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)-
    • Furo(2,3-b)quinolinium, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (S)-
    • (2S)-2-(2-Hydroxy-2-propanyl)-4,7,8-trimethoxy-9-methyl-2,3-dihyd rofuro[2,3-b]quinolin-9-ium
    • veprisinium salt
    • CHEBI:9946
    • 2-(2-Hydroxypropan-2-yl)-4,7,8-trimethoxy-9-methyl-3,9-dihydro-2H-furo[2,3-b]quinolin-1-ium
    • 2-(1-Hydroxy-1-methylethyl)-1-methyl-4,7,8-trimethoxy-2,3-dihydrofuro(2,3-b)quinolinium
    • Q27108527
    • Veprisinium
    • AC1Q4DTB
    • AC1L32H5
    • 2-[(2S)-4,7,8-trimethoxy-9-methyl-2,3-dihydrofuro[2,3-b]quinolin-9-ium-2-yl]propan-2-ol
    • DTXSID801000756
    • AC1Q5857
    • 79808-98-3
    • Inchi: 1S/C18H24NO5/c1-18(2,20)13-9-11-15(22-5)10-7-8-12(21-4)16(23-6)14(10)19(3)17(11)24-13/h7-8,13,20H,9H2,1-6H3/q+1/t13-/m0/s1
    • InChI Key: JMTFDAITMMIATI-ZDUSSCGKSA-N
    • SMILES: O1C2=C(C(=C3C=CC(=C(C3=[N+]2C)OC)OC)OC)C[C@H]1C(C)(C)O

Computed Properties

  • Exact Mass: 334.16544787g/mol
  • Monoisotopic Mass: 334.16544787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61Ų

Furo[2,3-b]quinolinium,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4,7,8-trimethoxy-9-methyl-, (2S)- Related Literature

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